1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride
Overview
Description
5-Hydroxypyridine-3-carboxylic acid is a chemical compound with the molecular formula C6H5NO3 . It’s also known as 5-Hydroxynicotinic acid .
Molecular Structure Analysis
The molecular structure of 5-Hydroxypyridine-3-carboxylic acid is represented by the canonical SMILES stringC1=C(C=NC=C1O)C(=O)O . Physical And Chemical Properties Analysis
5-Hydroxypyridine-3-carboxylic acid is a solid at room temperature with a melting point of 299° C (lit.) and a predicted boiling point of 519.3° C at 760 mmHg . Its density is predicted to be 1.5 g/cm3 .Scientific Research Applications
Agrochemical Industry
1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride: is a derivative of trifluoromethylpyridine (TFMP), which is extensively used in the agrochemical industry. The compound’s role in the synthesis of active agrochemical ingredients is crucial due to the unique physicochemical properties imparted by the fluorine atom and the pyridine moiety . These properties contribute to the development of pesticides that are more effective in protecting crops from pests.
Pharmaceutical Research
In pharmaceutical research, TFMP derivatives, including 1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride , are used as key structural motifs in active pharmaceutical ingredients . The compound’s unique structure can influence the biological activity and physical properties of pharmaceuticals, leading to the development of new drugs with improved efficacy and safety profiles.
Veterinary Medicine
Similar to its applications in human pharmaceuticals, this compound is also utilized in the veterinary industry. It contributes to the creation of veterinary products that require the unique characteristics of the pyridine moiety for enhanced biological activity .
Chemical Synthesis Intermediates
The compound serves as an intermediate in the synthesis of various organic compounds. Its role is pivotal in the development of novel chemical entities that can be used in further research and industrial applications .
Biological Activity Studies
The biological activities of TFMP derivatives, including 1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride , are of significant interest. Studies focus on understanding how the combination of fluorine’s properties and the pyridine ring contribute to biological interactions .
Development of Functional Materials
Advancements in functional materials often rely on the development of fluorinated organic chemicals. As a fluorinated compound, 1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride plays a role in this field, contributing to the creation of materials with unique properties for various applications .
properties
IUPAC Name |
1-(5-hydroxypyridine-3-carbonyl)pyrrolidine-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O4.ClH/c14-8-4-7(5-12-6-8)10(15)13-3-1-2-9(13)11(16)17;/h4-6,9,14H,1-3H2,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYDWEJZQHAZRON-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC(=CN=C2)O)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Hydroxypyridine-3-carbonyl)-pyrrolidine-2-carboxylic acid hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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